Cas no 73681-02-4 (5-pentyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione)

5-pentyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione structure
73681-02-4 structure
Product name:5-pentyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
CAS No:73681-02-4
MF:C21H22N2O2S
MW:366.476583957672
CID:1762841
PubChem ID:52176

5-pentyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione Chemical and Physical Properties

Names and Identifiers

    • 5-pentyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
    • 5-pentyl-1,3-diphenyl-2-sulfanylidene-1,3-diazinane-4,6-dione
    • 73681-02-4
    • BRN 0899131
    • 1,3-Diphenyl-5-pentyl-2-thiobarbituric acid
    • DTXSID30223947
    • BARBITURIC ACID, 1,3-DIPHENYL-5-PENTYL-2-THIO-
    • Inchi: InChI=1S/C21H22N2O2S/c1-2-3-6-15-18-19(24)22(16-11-7-4-8-12-16)21(26)23(20(18)25)17-13-9-5-10-14-17/h4-5,7-14,18H,2-3,6,15H2,1H3
    • InChI Key: UQJGKOXATHYVEF-UHFFFAOYSA-N
    • SMILES: CCCCCC1C(=O)N(C(=S)N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 366.14019912g/mol
  • Monoisotopic Mass: 366.14019912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.7Ų
  • XLogP3: 5.5

5-pentyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione Related Literature

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